Cas no 1805431-87-1 (2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine
• CAS No: 1805431-87-1
• MF: C₈H₄BrF₅IN
• MW: 415.924551010132
• CID: 4895091
• Update Time: 2025-08-05

2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF5IN/c9-1-4-5(7(10)11)6(8(12,13)14)3(15)2-16-4/h2,7H,1H2
• InChI Key： SQERAJLHKGXVLI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CBr)C(C(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine

2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine, identified by the CAS number 1805431-87-1, is a highly substituted pyridine derivative with a complex structure. This molecule features a pyridine ring with four substituents: a bromomethyl group at position 2, a difluoromethyl group at position 3, an iodo group at position 5, and a trifluoromethyl group at position 4. The combination of these substituents makes this compound unique and potentially valuable in various chemical and pharmaceutical applications.

The synthesis of this compound involves a series of precise organic reactions, including nucleophilic substitutions, electrophilic substitutions, and fluorination processes. The presence of multiple halogen atoms (bromine, iodine, and fluorine) in the molecule suggests that it may undergo various reactivity patterns under different reaction conditions. Recent studies have highlighted the potential of such halogenated pyridines in drug discovery, particularly as intermediates in the synthesis of bioactive compounds.

One of the key features of this compound is its versatility in chemical reactions. The bromomethyl group at position 2 can act as an electrophilic center, enabling nucleophilic substitution reactions with a variety of nucleophiles. Similarly, the trifluoromethyl group at position 4 is known to enhance the stability and lipophilicity of the molecule, which can be advantageous in drug design. The difluoromethyl group at position 3 introduces additional electronic effects, potentially modulating the reactivity and selectivity of the molecule.

Recent research has focused on the application of this compound in medicinal chemistry. For instance, its ability to act as a precursor in the synthesis of kinase inhibitors has been explored. The iodine atom at position 5 can serve as a leaving group in Suzuki-Miyaura coupling reactions, facilitating the construction of biaryl structures that are common in many pharmaceutical agents. Furthermore, the trifluoromethyl group has been shown to improve the pharmacokinetic properties of drugs by enhancing their metabolic stability.

In addition to its medicinal applications, this compound has also been studied for its potential use in materials science. The combination of halogen atoms and fluorinated groups makes it an interesting candidate for applications in optoelectronics and polymer chemistry. For example, its ability to act as a building block for fluorinated polymers could lead to materials with improved thermal stability and mechanical properties.

The development of efficient synthetic routes for this compound has been an area of active research. Traditional methods often involve multi-step procedures with low yields, but recent advancements have introduced more streamlined approaches using catalytic systems. For instance, transition metal-catalyzed cross-coupling reactions have enabled the direct installation of substituents onto the pyridine ring with high precision.

In terms of safety and handling, this compound should be treated with care due to its chemical reactivity. Proper personal protective equipment should be worn during handling, and appropriate ventilation should be ensured to minimize exposure risks. Despite its complex structure, preliminary toxicity studies suggest that it has low acute toxicity when handled under standard laboratory conditions.

In conclusion, 2-(Bromomethyl)-3-(difluoromethyl)-5-iodo-4-(trifluoromethyl)pyridine is a versatile and intriguing compound with a wide range of potential applications. Its unique structure and reactivity make it an attractive target for researchers in medicinal chemistry, materials science, and organic synthesis. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.